Cas no 154591-05-6 (5-Bromo-1,3-dimethyl-2-(octyloxy)benzene)
154591-05-6 structure
Product Name:5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
CAS No:154591-05-6
MF:C16H25BrO
MW:313.273104429245
CID:2191488
Update Time:2023-08-07
5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
- 5-bromo-1,3-dimethyl-2-octoxybenzene
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- Inchi: 1S/C16H25BrO/c1-4-5-6-7-8-9-10-18-16-13(2)11-15(17)12-14(16)3/h11-12H,4-10H2,1-3H3
- InChI Key: AANYVRVBZMSASF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C(=C(C)C=1)OCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 195
- Topological Polar Surface Area: 9.2
5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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